tert-butyl[2-(2,4,6-trichlorophenoxy)ethyl]amine hydrochloride

• IUPAC Name: 2-methyl-N-[2-(2,4,6-trichlorophenoxy)ethyl]propan-2-amine;hydrochloride
• InChI: InChI=1S/C12H16Cl3NO.ClH/c1-12(2,3)16-4-5-17-11-9(14)6-8(13)7-10(11)15;/h6-7,16H,4-5H2,1-3H3;1H
• InChI Key: GPUGQYRKUQYTCY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCCOC1=C(C=C(C=C1Cl)Cl)Cl.Cl
• Molecular Formula: C12H17Cl4NO
• Molecular Weight: 333.1 g/mol

Description

Tert-butyl[2-(2,4,6-trichlorophenoxy)ethyl]amine hydrochloride is a chemical compound that has been widely used in scientific research due to its unique properties. It is a white crystalline powder that is soluble in water and organic solvents. This compound is commonly referred to as TBTA, and it is used as a catalyst in various chemical reactions.

Mechanism of Action

TBTA acts as a ligand for copper ions, and it forms a stable complex with copper. This complex is then used as a catalyst for various chemical reactions. The mechanism of action of TBTA as a catalyst is still not fully understood, but it is believed to involve the transfer of electrons from the copper ion to the substrate.
Biochemical and Physiological Effects:
TBTA has no known biochemical or physiological effects. It is a non-toxic compound, and it is not known to cause any adverse effects in humans or animals.

Advantages and Limitations for Lab Experiments

The main advantage of using TBTA as a catalyst is its high efficiency and selectivity. It is also a relatively inexpensive compound, and it is readily available from commercial sources. However, TBTA has some limitations in lab experiments. It is not stable in the presence of air or moisture, and it can decompose over time. Therefore, it must be stored and handled under carefully controlled conditions.

Future Directions

There are several future directions for research involving TBTA. One area of interest is the development of new catalysts based on TBTA that can be used in a wider range of chemical reactions. Another area of interest is the study of the mechanism of action of TBTA as a catalyst, which could lead to the development of more efficient and selective catalysts. Finally, the use of TBTA in the synthesis of new drugs and pharmaceuticals is an area of active research.

Synthesis Methods

The synthesis of TBTA involves the reaction of 2,4,6-trichlorophenol with tert-butylamine in the presence of a suitable solvent. The reaction is typically carried out under reflux conditions, and the resulting product is purified by recrystallization.

Scientific Research Applications

TBTA has been extensively used in scientific research as a catalyst for various chemical reactions. It is commonly used in the synthesis of peptides, nucleotides, and other organic molecules. TBTA has also been used in the development of new drugs and pharmaceuticals.